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Compound of Interest

4-
Compound Name: ) _ _
(Dimethylamino)cinnamaldehyde

Cat. No.: B3420884

An In-depth Technical Guide on the Physicochemical Properties of 4-
(Dimethylamino)cinnamaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of key organic compounds is paramount. 4-
(Dimethylamino)cinnamaldehyde (DMAC), a versatile aromatic aldehyde, serves as a critical
intermediate in organic synthesis and as a chromogenic reagent in various analytical assays.[1]
[2][3] This guide provides a detailed overview of its melting and boiling points, the experimental
protocols for their determination, and a visualization of its synthesis pathway.

Physicochemical Data: Melting and Boiling Points

The melting and boiling points are crucial physical constants that indicate the purity of a
substance and are influenced by its molecular structure and intermolecular forces. 4-
(Dimethylamino)cinnamaldehyde is a yellow to orange powder at room temperature.[1] The
experimentally determined values for its melting and boiling points from various sources are
summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3420884?utm_src=pdf-interest
https://www.benchchem.com/product/b3420884?utm_src=pdf-body
https://www.benchchem.com/product/b3420884?utm_src=pdf-body
https://www.benchchem.com/product/b3420884?utm_src=pdf-body
https://www.benchchem.com/product/b3420884?utm_src=pdf-body
https://www.chemimpex.com/products/01594
https://www.nbinno.com/article/other-organic-chemicals/4-dimethylamino-cinnamaldehyde-chromogenic-reagent-synthesis-intermediate-ep
https://www.scbt.com/p/4-dimethylamino-cinnamaldehyde-6203-18-5
https://www.benchchem.com/product/b3420884?utm_src=pdf-body
https://www.benchchem.com/product/b3420884?utm_src=pdf-body
https://www.chemimpex.com/products/01594
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Physical Property Value

Melting Point 138-141 °CJ[1]

138-140 °C[4][5][6][7]

137-144 °C[8]

135-138 °C

138 °C[9]

Boiling Point 329 °C[9]

Note: The range in melting points can be attributed to slight variations in experimental
conditions or sample purity. Pure compounds typically exhibit a sharp melting point range of
0.5-1.0°C.

Experimental Protocols

Accurate determination of melting and boiling points is fundamental in a laboratory setting. The
most common and reliable methods are detailed below.

Melting Point Determination (Capillary Method)

This method is widely used for its accuracy and requirement for only a small amount of sample.
[10]

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (one end sealed)

Thermometer

Spatula

Mortar and pestle (optional, for powdering the sample)
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Procedure:

Sample Preparation: Ensure the 4-(Dimethylamino)cinnamaldehyde sample is completely
dry and finely powdered to ensure uniform heating.[10][11]

e Loading the Capillary Tube: A small amount of the powdered sample is introduced into the
open end of a capillary tube. The tube is then inverted and gently tapped on a hard surface
to pack the solid into the sealed end, aiming for a sample height of 1-2 mm.[12]

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb to ensure both are at the same temperature.

o Heating and Observation: The sample is heated. An initial rapid heating can be performed to
determine an approximate melting range. Subsequently, a new sample is heated slowly, at a
rate of about 1-2°C per minute, as the temperature approaches the expected melting point.
[11]

o Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the entire sample has completely melted
into a clear liquid. The melting point is reported as the range T1-T2.[13]

Boiling Point Determination (Microscale/Thiele Tube
Method)

This technique is suitable for determining the boiling point of small quantities of a liquid.
Apparatus:

Thiele tube or a small test tube with an oil bath

Thermometer

Small glass vial (Durham tube)

Capillary tube (one end sealed)

Rubber band or thread for attachment
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Procedure:

o Sample Preparation: A small volume (less than 0.5 mL) of the liquid sample is placed into the
small glass vial.[14]

« Capillary Inversion: A capillary tube, with its sealed end pointing upwards, is placed inside
the vial containing the sample.[14][15]

o Apparatus Setup: The vial is attached to a thermometer using a small rubber band, ensuring
the sample is level with the thermometer bulb. This assembly is then immersed in a Thiele
tube or an oil bath.[14]

e Heating: The apparatus is heated gently and continuously. As the temperature rises, the air
trapped in the capillary tube will expand and exit as a slow stream of bubbles.[14]

o Observation: Heating is continued until a vigorous and continuous stream of bubbles
emerges from the open end of the capillary tube. This indicates that the vapor pressure of
the liquid has exceeded the external pressure.[14]

o Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
boiling point is the temperature at which the bubbling stops and the liquid is drawn back into
the capillary tube.[14] It is crucial to also record the ambient barometric pressure, as boiling
point is dependent on external pressure.[16]

Synthesis Pathway Visualization

4-(Dimethylamino)cinnamaldehyde can be synthesized via an aldol condensation reaction. A
common laboratory preparation involves the reaction of p-dimethylaminobenzaldehyde with
acetaldehyde.[7]
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Reactants

p-Dimethylaminobenzaldehyde Acetaldehyde

Reaction Conditions

Concentrated H2S0a 0°C

Aldol Condensation

Reaction

Proéuct

4-(Dimethylamino)cinnamaldehyde
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Caption: Synthesis of 4-(Dimethylamino)cinnamaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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